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Compound of Interest

Compound Name: Ammonium metaphosphate

CAS No.: 13446-46-3

Cat. No.: B13732112

Get Quote

Executive Summary
Ammonium Metaphosphate (AMP)—chemically represented as

—is the stoichiometric backbone of the widely utilized Ammonium Polyphosphate (APP) family.
[1] While often used interchangeably in commercial nomenclature, the distinction lies in the
degree of polymerization (

) and crystalline phase.

This guide evaluates the performance of these inorganic phosphates, specifically distinguishing

between the water-soluble oligomers (Metaphosphates/APP Form I) and the water-insoluble

high-polymers (APP Form II/V). We analyze their efficacy as halogen-free flame retardants

(HFFR) in polymer systems and explore emerging niche applications in biodegradable

biomedical scaffolds.
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The performance of ammonium phosphates is dictated by their chain length and crystal

structure.[2] Understanding this causality is the first step in selecting the correct grade for a

polymer matrix.

The Structure-Property Relationship
Ammonium Metaphosphate (AMP) / APP Form I:

Structure: Linear or cyclic short chains (

).

Properties: High water solubility, lower thermal decomposition onset (~150°C).

Application: Primarily fertilizers or rapid-release acid sources; generally unsuitable for

engineering plastics due to leaching and thermal instability.

Ammonium Polyphosphate (APP) Form II:

Structure: Cross-linked, long-chain polymers (

).

Properties: Water-insoluble, high thermal stability (>275°C).

Application: The industry standard for intumescent flame retardants in Polypropylene (PP),

Polyurethane (PU), and Polylactic Acid (PLA).

Visualizing the Phase Transition
The following diagram illustrates the synthesis and phase evolution, crucial for understanding

why Form II is the preferred isomer for polymer stability.
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Figure 1: Synthesis pathway distinguishing water-soluble AMP (Form I) from high-performance

APP (Form II).

Performance in Polymer Systems: Flame
Retardancy
The primary application of high-degree-of-polymerization AMP (APP Form II) is as an acid

source in Intumescent Flame Retardant (IFR) systems.

Mechanism of Action: Intumescence
Unlike halogenated retardants that scavenge radicals in the gas phase, AMP/APP operates in

the condensed phase.

Acid Release: Upon heating (>250°C), APP decomposes to release polyphosphoric acid.

Esterification: The acid reacts with a carbon source (e.g., Pentaerythritol or the polymer

matrix itself) to form an unstable ester.

Char Formation: The ester dehydrates, forming a cross-linked carbonaceous char.

Expansion: Blowing agents (e.g., Melamine) release non-flammable gases (

), swelling the char into a thick insulating barrier.
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Figure 2: The intumescent mechanism showing the critical role of APP as the acid catalyst.

Comparative Analysis: APP vs. Alternatives
The following table contrasts APP (Form II) with common alternatives in a Polypropylene (PP)

matrix.
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Feature
Ammonium
Polyphosphate
(APP Form II)

Melamine
Polyphosphate
(MPP)

Aluminum
Hypophosphite
(AHP)

Phosphorus Content High (~31-32%) Medium (~12-14%) High (~41%)

Thermal Stability
Good (

)

Excellent (

)

Moderate (

)

Water Solubility
Very Low (< 0.5

g/100ml )
Extremely Low Low

Efficiency in PP
High (requires

synergist)

Moderate (often used

as synergist)

High (can be used

alone)

Char Quality Dense, stable char
Fluffy, less cohesive

char
Compact char

Cost Low/Medium Medium/High High

Expert Insight: While AHP offers higher phosphorus content, APP is preferred for applications

requiring a balance of cost and char stability. However, APP alone is often insufficient for UL-94

V-0 in PP and requires a charring agent (synergist) [1][4].

Experimental Data: Matrix Compatibility
Polypropylene (PP): APP shows poor compatibility with non-polar PP, leading to migration

(blooming). Solution: Microencapsulation with melamine-formaldehyde resin or coupling with

silanes improves water resistance and mechanical properties [1].

Polylactic Acid (PLA): APP acts as a nucleating agent and flame retardant. Studies show 10-

15 wt% APP can achieve UL-94 V-0 in PLA composites, significantly better than in PP due to

PLA's inherent oxygen content assisting char formation [6].

Emerging Applications: Biomedical & Drug Delivery
For the "Drug Development" audience, it is critical to note that while industrial APP is not

pharmaceutical grade, the inorganic polyphosphate chemistry is highly relevant.
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Biodegradable Scaffolds: Inorganic polyphosphates (polyP) resemble the backbone of DNA

and ATP. They are being investigated for bone tissue engineering because they hydrolyze

into orthophosphates (naturally found in bone mineral) without toxic byproducts [5].

Controlled Release: The hydrolytic degradation rate of polyphosphates can be tuned by

altering the cation (e.g., Ca vs. NH4) and chain length. This allows for pH-responsive drug

delivery systems where the polymer matrix erodes to release the payload.

Validated Experimental Protocols
To ensure reproducibility (Trustworthiness), the following protocols are standardized for

evaluating APP performance.

Preparation of IFR-PP Composites
Drying: Dry PP pellets and APP/Synergist powders at 80°C for 4 hours to remove moisture.

Mixing: Premix PP (70-80 wt%) with IFR system (20-30 wt%, typically 3:1 ratio of

APP:Pentaerythritol).

Extrusion: Use a twin-screw extruder.

Temperature Profile: 170°C (Feed)

180°C

190°C

190°C (Die).

Screw Speed: 200 rpm.

Injection Molding: Mold standard test bars for UL-94 and LOI testing.

Water Solubility Resistance Test (Critical for Durability)
Since APP hydrolysis compromises flame retardancy, this test is mandatory for validating

"treated" or "encapsulated" APP variants.
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Slurry Preparation: Disperse 10g of APP powder in 100ml distilled water.

Agitation: Stir at 25°C for 1 hour (static method) or 60°C for accelerated aging.

Filtration: Filter the suspension.

Analysis: Evaporate the filtrate and weigh the residue.

Acceptance Criteria: Commercial APP Form II should have solubility

. Encapsulated grades should be

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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